BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of (8-Bromooctyl)cyclopropane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (8-Bromooctyl)cyclopropane

Cat. No.: B15314107

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for (8-Bromooctyl)cyclopropane is not readily available
in the public domain. The following guide provides estimated physical properties based on
established chemical principles and data from analogous compounds. The experimental
protocols described are standard laboratory procedures for the determination of these
properties for a novel liquid compound.

Introduction

(8-Bromooctyl)cyclopropane is a halogenated hydrocarbon featuring a cyclopropyl group
attached to an eight-carbon alkyl chain with a terminal bromine atom. Its structure suggests
potential applications as an intermediate in organic synthesis, particularly in the introduction of
a cyclopropyl-octyl moiety in the development of new chemical entities. Understanding its
physical properties is crucial for its synthesis, purification, handling, and application in research
and development. This guide provides an estimation of its key physical characteristics and
details the experimental methodologies for their empirical determination.

Molecular Structure and Estimated Physical
Properties

The molecular structure of (8-Bromooctyl)cyclopropane consists of a three-membered
cyclopropane ring, a flexible eight-carbon alkyl chain, and a terminal bromine atom. These
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components collectively influence its physical properties. The long alkyl chain will be the
primary determinant of its van der Waals forces, while the polar carbon-bromine bond will
introduce dipole-dipole interactions.

Data Presentation: Estimated Physical Properties

The properties of haloalkanes are influenced by the length of the carbon chain and the nature
of the halogen.[1][2] Generally, the boiling point and density increase with the length of the alkyl
chain and the atomic mass of the halogen.[1][2] Based on these trends, the following properties
for (8-Bromooctyl)cyclopropane are estimated.
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Physical Property

Estimated Value

Rationale for Estimation

Molecular Formula

Ci11H21Br

Derived from the chemical

structure.

Molecular Weight

233.19 g/mol

Calculated from the atomic
weights of the constituent

atoms.

Boiling Point

250-265 °C

Estimated based on the boiling
points of similar long-chain
bromoalkanes, with a slight
increase due to the cyclopropyl
group. Boiling points of
haloalkanes increase with

molecular weight.[2][3][4]

Density

~1.1-1.2g/mLat20 °C

Bromoalkanes are generally
denser than water. The density
is estimated to be slightly
higher than that of 1-
bromooctane due to the
compact nature of the
cyclopropyl group. The density
of haloalkanes increases with

the mass of the halogen atom.

[1]

Refractive Index

~1.46 - 1.47 at 20 °C

Estimated based on the
refractive indices of long-chain
alkyl bromides and

cyclopropane derivatives.

Solubility

Insoluble in water; Soluble in

organic solvents.

Haloalkanes exhibit low
solubility in water as they
cannot form hydrogen bonds.
[1][5] They are typically soluble

in non-polar organic solvents.

[5]
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Proposed Synthesis of (8-Bromooctyl)cyclopropane

A plausible synthetic route for (8-Bromooctyl)cyclopropane could involve a two-step process
starting from a commercially available precursor. One common method for forming a
cyclopropane ring is the Simmons-Smith reaction.

Workflow for Proposed Synthesis

Step 1: Cyclopropanation

. Diiodomethane (CHzl2)
Zinc-Copper Couple (Zn(Cu))

Simmons-Smith Reaction

Step 2: Terminal Bromination

Y
- ( Octylevelopropane N-Bromosuccinimide (NBS)
#| Petyicycloprop Light (hv) or Radical Initiator (AIBN)

Free-Radical Bfomination
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=((8-Bromooctyl)cyclopropane]

Click to download full resolution via product page
Caption: Proposed two-step synthesis of (8-Bromooctyl)cyclopropane.

This pathway involves the cyclopropanation of 1-decene using the Simmons-Smith reaction to
form octylcyclopropane. Subsequently, a selective free-radical bromination at the terminal
position of the octyl chain using N-bromosuccinimide (NBS) would yield the desired (8-
Bromooctyl)cyclopropane. Purification would likely be achieved through distillation under

reduced pressure.
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Experimental Protocols for Physical Property
Determination

The following are detailed methodologies for the experimental determination of the key physical
properties of a novel liquid compound like (8-Bromooctyl)cyclopropane.

4.1 Boiling Point Determination (Thiele Tube Method)
This method is suitable for determining the boiling point of small quantities of a liquid.[6]

o Apparatus: Thiele tube, mineral oil, thermometer, a small test tube (Durham tube), a capillary
tube (sealed at one end), and a heat source.

e Procedure:

o

A few drops of the liquid sample are placed into the small test tube.
o The capillary tube is placed inside the test tube with the open end downwards.
o The test tube is attached to the thermometer.

o The assembly is placed in a Thiele tube containing mineral oil, ensuring the sample is
level with the side arm of the Thiele tube.

o The side arm of the Thiele tube is gently heated.
o As the temperature rises, a stream of bubbles will emerge from the capillary tube.
o The heat is removed, and the liquid is allowed to cool.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[6]

4.2 Density Measurement

The density of a liquid can be determined by measuring its mass and volume.[7][8]
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o Apparatus: A pycnometer (for high accuracy) or a graduated cylinder, and an analytical
balance.

e Procedure (using a graduated cylinder):

o

The mass of a clean, dry graduated cylinder is measured using an analytical balance.[9]

o A known volume of the liquid sample (e.g., 5 mL) is added to the graduated cylinder. The
volume is read at the bottom of the meniscus.[9]

o The combined mass of the graduated cylinder and the liquid is measured.

o The mass of the liquid is determined by subtracting the mass of the empty graduated
cylinder.

o The density is calculated by dividing the mass of the liquid by its volume (Density =
Mass/Volume).[10]

o The measurement should be repeated multiple times to ensure accuracy, and the
temperature should be recorded.[9]

4.3 Refractive Index Measurement

The refractive index is a measure of how much the path of light is bent when it enters the
substance.

o Apparatus: An Abbe refractometer, a constant temperature water bath, and a pipette.
e Procedure:

o The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,
distilled water).

o The prism of the refractometer is cleaned and dried.

o Afew drops of the liquid sample are placed on the prism using a pipette.
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o The prism is closed, and the sample is allowed to equilibrate to the desired temperature,

maintained by the circulating water bath.

o The light source is switched on, and the eyepiece is adjusted until the crosshairs are in

focus.

o The adjustment knob is turned until the boundary between the light and dark regions is
sharp and centered on the crosshairs.

o The refractive index is read from the scale.

Visualization of Structure-Property Relationships

The physical properties of (8-Bromooctyl)cyclopropane are a direct consequence of its
molecular structure. The following diagram illustrates these relationships.
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Caption: Influence of structural components on physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15314107?utm_src=pdf-custom-synthesis
https://flexbooks.ck12.org/cbook/ck-12-cbse-chemistry-class-12/section/6.5/primary/lesson/physical-properties-of-haloalkanes-and-haloarenes/
https://www.brainkart.com/article/Physical-Properties-of-Haloalkanes_36521/
https://phillysim.org/newmanual/exp5.pdf
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://www.chemguide.co.uk/organicprops/haloalkanes/background.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Survey_of_Chemistry_I_Labs/3%3A_Energy_and_Matter/3.2%3A_Lab_-_Density_of_Solids_and_Liquids
https://edu.rsc.org/experiments/measuring-density/524.article
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.uoanbar.edu.iq/eStoreImages/Bank/28765.pdf
https://www.benchchem.com/product/b15314107#physical-properties-of-8-bromooctyl-cyclopropane
https://www.benchchem.com/product/b15314107#physical-properties-of-8-bromooctyl-cyclopropane
https://www.benchchem.com/product/b15314107#physical-properties-of-8-bromooctyl-cyclopropane
https://www.benchchem.com/product/b15314107#physical-properties-of-8-bromooctyl-cyclopropane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15314107?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15314107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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